
Safety and handling precautions for Gallium(III)
acetylacetonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gallium(III) acetylacetonate

Cat. No.: B15088815 Get Quote

An In-depth Technical Guide to the Safe Handling of Gallium(III) Acetylacetonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Gallium(III)
acetylacetonate, compiled from multiple safety data sheets and chemical suppliers. It is

intended to provide researchers, scientists, and drug development professionals with the

necessary information to handle this compound safely in a laboratory setting.

Hazard Identification and Classification
Gallium(III) acetylacetonate is classified as a hazardous substance.[1] It is harmful if

swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1][3][4] Furthermore, it is suspected of

causing cancer.[2]

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15088815?utm_src=pdf-interest
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://datasheets.scbt.com/sc-228241.pdf
https://datasheets.scbt.com/sc-228241.pdf
https://store.apolloscientific.co.uk/storage/msds/IN1053_msds.pdf
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://datasheets.scbt.com/sc-228241.pdf
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://www.nrm-inc.co.jp/english/product/img/SDS_e/SDS_Gaac_E.pdf
https://store.apolloscientific.co.uk/storage/msds/IN1053_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category References

Acute Toxicity, Oral 4 [2][3]

Acute Toxicity, Dermal 4 [2]

Acute Toxicity, Inhalation 4 [2][4]

Skin Irritation 2 [4]

Eye Irritation 2 [4]

Carcinogenicity 2 [2]

Specific target organ toxicity —

single exposure
3

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[2][3]

H312: Harmful in contact with skin.[2][3]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H332: Harmful if inhaled.[2][3]

H335: May cause respiratory irritation.[3]

H351: Suspected of causing cancer.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Gallium(III) acetylacetonate is

provided below.
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Property Value References

Appearance
White to pale yellow

powder/crystalline solid
[1][3]

Molecular Formula C₁₅H₂₁GaO₆ [2][3]

Molecular Weight 367.05 g/mol [3][4]

CAS Number 14405-43-7 [2][4]

Melting Point 196-198 °C (decomposes)

Solubility in Water Insoluble

Vapor Pressure 6.75 mmHg at 25°C [3]

Experimental Protocols: Safe Handling Procedures
Adherence to strict experimental protocols is crucial when working with Gallium(III)
acetylacetonate. The following is a generalized workflow for handling this solid compound in a

research laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://datasheets.scbt.com/sc-228241.pdf
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://store.apolloscientific.co.uk/storage/msds/IN1053_msds.pdf
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://www.nrm-inc.co.jp/english/product/img/SDS_e/SDS_Gaac_E.pdf
https://store.apolloscientific.co.uk/storage/msds/IN1053_msds.pdf
https://www.nrm-inc.co.jp/english/product/img/SDS_e/SDS_Gaac_E.pdf
https://www.echemi.com/produce/pr22080126679-galliumiii-acetylacetonate.html
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://www.benchchem.com/product/b15088815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (e.g., fume hood)

Weigh the required amount of Gallium(III) acetylacetonate

Proceed when ready

Carefully transfer the compound to the reaction vessel

Dissolve in an appropriate solvent if necessary

Decontaminate workspace and equipment

After experiment completion

Dispose of waste in a labeled, sealed container

Wash hands thoroughly
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Elimination/Substitution

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

Least Effective

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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